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Compound of Interest

Compound Name: Deferitazole

Cat. No.: B607044 Get Quote

Audience: Researchers, scientists, and drug development professionals.

1. Introduction

Deferitazole, also known as FBS 0701 and SPD-602, is a novel, orally active, and selective

high-affinity iron chelator.[1][2] It has demonstrated significant potential in the treatment of

transfusional iron overload and shows antimalarial activity.[2][3] Deferitazole exhibits high

affinity and selectivity for iron(III).[1][4] Proper preparation and storage of Deferitazole stock

solutions are crucial for maintaining its stability and ensuring accurate and reproducible

experimental results. This document provides a detailed protocol for the preparation and

storage of Deferitazole stock solutions.

2. Physicochemical Properties

A summary of the key physicochemical properties of Deferitazole is provided in the table

below.
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Property Value Reference

Synonyms
FBS-0701, FBS0701, SPD-

602, SPD602
[1][2]

CAS Number 945635-15-4 [1][2]

Molecular Formula C18H25NO7S [1][2]

Molecular Weight 399.46 g/mol [1][2]

Appearance Solid powder [2]

3. Stock Solution Preparation

3.1. Materials and Equipment

Deferitazole powder

Dimethyl sulfoxide (DMSO), anhydrous

Ethanol

Acetonitrile

Sterile microcentrifuge tubes or vials

Analytical balance

Vortex mixer

Sonicator (optional, but recommended)[1]

Pipettes and sterile filter tips

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

3.2. Solubility Data
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The solubility of Deferitazole in various common laboratory solvents is summarized below.

DMSO is the recommended solvent for preparing high-concentration stock solutions.[1]

Solvent Solubility
Concentration
(Molar)

Notes

DMSO 50 mg/mL 125.17 mM

Sonication is

recommended to aid

dissolution.[1]

Ethanol 1-10 mg/mL - Sparingly soluble.[5]

Acetonitrile 0.1-1 mg/mL - Slightly soluble.[5]

Water Not Soluble - [2]

3.3. Experimental Protocol: Preparing a 50 mM DMSO Stock Solution

This protocol describes the preparation of a 50 mM Deferitazole stock solution in DMSO.

Equilibration: Allow the vial of Deferitazole powder to equilibrate to room temperature before

opening to prevent condensation.

Weighing: Accurately weigh the desired amount of Deferitazole powder using an analytical

balance. For example, to prepare 1 mL of a 50 mM stock solution, weigh out 19.97 mg of

Deferitazole (Molecular Weight: 399.46 g/mol ).

Dissolution:

Add the appropriate volume of anhydrous DMSO to the vial containing the Deferitazole
powder.

Vortex the solution thoroughly for several minutes to facilitate dissolution.

If the compound does not fully dissolve, sonicate the solution for 10-15 minutes.[1]

Sterilization (Optional): If required for downstream applications, filter-sterilize the stock

solution using a 0.22 µm syringe filter compatible with DMSO.
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Aliquoting: Dispense the stock solution into smaller, single-use aliquots in sterile

microcentrifuge tubes or cryovials. This is critical to avoid repeated freeze-thaw cycles which

can degrade the compound.

Labeling: Clearly label each aliquot with the compound name, concentration, solvent, and

date of preparation.

4. Storage and Stability

Proper storage is essential to maintain the integrity of both the solid compound and the

prepared stock solutions.

Form
Storage
Temperature

Duration Notes

Solid Powder (Long-

term)
-20°C Up to 3 years

Store in a dry, dark

place.[1][2]

Solid Powder (Short-

term)
0 - 4°C Days to weeks

Store in a dry, dark

place.[2]

Stock Solution in

Solvent
-80°C Up to 1 year

Aliquot to avoid

repeated freeze-thaw

cycles.[1]

Stock Solution in

Solvent
-20°C -

Some suppliers

suggest this

temperature.[6]

5. Visual Protocols

5.1. Experimental Workflow

The following diagram illustrates the workflow for the preparation and storage of a Deferitazole
stock solution.
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Caption: Workflow for Deferitazole stock solution preparation and storage.
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5.2. Logical Relationship of Key Steps

The following diagram outlines the logical progression and dependencies of the key steps in

handling Deferitazole.
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Caption: Logical flow from compound to experimental application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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